Cas no 1242336-69-1 (6-Bromo-5-fluoro-1H-benzod1,2,3triazole)

• Product Name: 6-Bromo-5-fluoro-1H-benzod1,2,3triazole
• CAS No: 1242336-69-1
• MF: C₆H₃BrFN₃
• MW: 216.010523080826
• MDL: MFCD16660325
• CID: 1024680
• PubChem ID: 53216877
• Update Time: 2025-04-20

6-Bromo-5-fluoro-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole
• 5-bromo-6-fluoro-2H-benzotriazole
• AKOS015834047
• C71955
• DTXSID40682006
• 5-BROMO-6-FLUORO-3H-1,2,3-BENZOTRIAZOLE
• 1242336-69-1
• CS-0042097
• 1H-Benzotriazole, 6-bromo-5-fluoro-
• SCHEMBL2589396
• DB-369180
• SCHEMBL25247956
• DS-17700
• A890547
• SY025176
• 6-Bromo-5-fluorobenzotriazole
• MFCD16660325
• 6-Bromo-5-fluoro-1H-benzod1,2,3triazole

• MDL： MFCD16660325
• Inchi： 1S/C6H3BrFN3/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,(H,9,10,11)
• InChI Key： NUEVTPILLAGWMY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=1)=NNN=2)F

Computed Properties

• Exact Mass: 214.94900
• Monoisotopic Mass: 214.94944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.85950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles